Cas no 1021220-92-7 (3,4-difluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide)

• Product Name: 3,4-difluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide
• CAS No: 1021220-92-7
• MF: C₂₀H₁₄F₂N₂O₂S
• MW: 384.399170398712
• CID: 6605005
• PubChem ID: 25850870
• Update Time: 2024-01-16

3,4-difluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide
• 3,4-difluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydroindol-6-yl]benzamide
• F5098-0085
• 3,4-difluoro-N-(1-(thiophene-2-carbonyl)indolin-6-yl)benzamide
• VU0635519-1
• AKOS024498000
• 1021220-92-7

• Inchi： 1S/C20H14F2N2O2S/c21-15-6-4-13(10-16(15)22)19(25)23-14-5-3-12-7-8-24(17(12)11-14)20(26)18-2-1-9-27-18/h1-6,9-11H,7-8H2,(H,23,25)
• InChI Key： KKICUARKYFUADJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN2C(C1SC=CC=1)=O)(=O)C1=CC=C(F)C(F)=C1

Computed Properties

• Exact Mass: 384.07440519g/mol
• Monoisotopic Mass: 384.07440519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives